2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(1-methylindol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C15H17N3O2/c1-18-9-10(12-4-2-3-5-13(12)18)6-15(20)17-11-7-14(19)16-8-11/h2-5,9,11H,6-8H2,1H3,(H,16,19)(H,17,20)
• InChI Key: ZMVOMTASKFKUOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NC3CC(=O)NC3
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide, commonly known as MIPT, is a chemical compound that belongs to the class of tryptamines. It is a psychoactive substance that has gained attention in recent years due to its potential therapeutic applications in the field of neuroscience.

Scientific Research Applications

Antiallergic Potential and Synthesis Approaches Research on similar indole derivatives has shown significant potential in the development of antiallergic agents. For instance, a study by Cecilia Menciu et al. (1999) explored the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as antiallergic compounds. The research demonstrated the capability of these compounds to significantly inhibit histamine release, a crucial factor in allergic reactions, with one derivative being 406-fold more potent than the reference drug astemizole in an ovalbumin-induced histamine release assay (Menciu et al., 1999).

Antimicrobial Activities The synthesis and evaluation of indole derivatives for antimicrobial activities have been an area of interest. A study highlighted the creation of novel indole derivatives and their antimicrobial testing against various strains, indicating significant activities and opening avenues for further exploration in antimicrobial therapy (Anekal & Biradar, 2012).

Analgesic and Opioid Receptor Modulation The exploration of indole-based compounds as kappa-opioid agonists for potential analgesic effects has been documented. Compounds synthesized for this purpose have shown significant analgesic effects in preclinical models, suggesting the potential for development into new pain management therapies (Barlow et al., 1991).

Antioxidant Properties Research on derivatives structurally related to 2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide has indicated promising antioxidant properties. This includes the synthesis and evaluation of compounds for their ability to scavenge free radicals and protect against oxidative stress, which is a key factor in the development of various chronic diseases (Gopi & Dhanaraju, 2020).

Endophytic Compound Derivation Studies on compounds derived from endophytic fungi isolated from plants have shown the potential for discovering novel bioactive compounds. Research into pyrrole and indole alkaloids from endophytes highlights the diverse chemical ecology of plant-fungus interactions and the potential for finding new molecules with pharmacological applications (Li et al., 2008).